Cas no 1806847-59-5 (5-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1806847-59-5
• MF: C₉H₅ClF₂N₂O
• MW: 230.598607778549
• CID: 4880540
• Update Time: 2025-10-30

5-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C9H5ClF2N2O/c10-1-5-3-14-7(2-13)8(9(11)12)6(5)4-15/h3-4,9H,1H2
• InChI Key： DMTGJZYEVLWQMQ-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C#N)C(C(F)F)=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 1.4
• Topological Polar Surface Area: 53.8

Additional information on 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxaldehyde

Comprehensive Overview of 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1806847-59-5)

The compound 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1806847-59-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl, cyano, and difluoromethyl functional groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and crop protection formulations.

In recent years, the demand for pyridine-based intermediates has surged, driven by advancements in medicinal chemistry and sustainable agriculture. The 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxaldehyde stands out for its versatility, enabling the development of novel heterocyclic compounds with enhanced efficacy. Its CAS No. 1806847-59-5 is frequently searched in scientific databases, reflecting its growing importance in R&D pipelines.

One of the key advantages of this compound lies in its multifunctional reactivity. The presence of a chloromethyl group allows for nucleophilic substitution reactions, while the cyano group offers opportunities for further derivatization. The difluoromethyl moiety is particularly noteworthy, as fluorinated compounds are gaining traction due to their improved metabolic stability and bioavailability. These attributes align with current trends in precision medicine and green chemistry, making it a hotspot for innovation.

From an industrial perspective, the synthesis of 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxaldehyde involves meticulous optimization to ensure high purity and yield. Modern techniques such as flow chemistry and catalyzed cross-coupling are being explored to enhance its production efficiency. This aligns with the broader shift toward sustainable manufacturing, a topic dominating discussions in chemical forums and academic conferences.

In the context of drug discovery, this compound serves as a building block for kinase inhibitors and antimicrobial agents. Its structural motifs are recurrent in FDA-approved drugs, underscoring its relevance. Additionally, the agrochemical sector leverages its properties to develop next-generation pesticides with reduced environmental impact. These applications resonate with global priorities like food security and antibiotic resistance, further boosting its market demand.

For researchers seeking detailed spectroscopic data or synthetic protocols, CAS No. 1806847-59-5 is extensively documented in peer-reviewed journals. Its NMR spectra, HPLC profiles, and crystallographic data are critical for quality control and regulatory compliance. The compound’s stability under various conditions is also a frequent subject of study, addressing concerns about storage and handling in industrial settings.

Looking ahead, the trajectory for 5-(Chloromethyl)-2-cyano-3-(difluoromethyl)pyridine-4-carboxaldehyde appears promising. As the scientific community delves deeper into structure-activity relationships (SAR), its role in designing targeted therapies will likely expand. Collaborative efforts between academia and industry are expected to unlock new applications, solidifying its position as a cornerstone in fine chemical synthesis.